Cas no 1023813-42-4 (3-(2,6-Dimethylpyridin-4-yl)propanoic acid)

• Product Name: 3-(2,6-Dimethylpyridin-4-yl)propanoic acid
• CAS No: 1023813-42-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5706648
• PubChem ID: 33726737
• Update Time: 2023-10-17

3-(2,6-Dimethylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylpyridin-4-yl)propanoicacid
• AKOS006313928
• EN300-1138084
• 1023813-42-4
• 3-(2,6-dimethylpyridin-4-yl)propanoic acid
• 4-Pyridinepropanoic acid, 2,6-dimethyl-
• 3-(2,6-Dimethylpyridin-4-yl)propanoic acid

• Inchi： 1S/C10H13NO2/c1-7-5-9(3-4-10(12)13)6-8(2)11-7/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： HONKTFXLHSFHDP-UHFFFAOYSA-N
• SMILES： OC(CCC1C=C(C)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 313.5±37.0 °C(Predicted)
• pka: 4.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines